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Compound of Interest

Compound Name: Ammonium 15N chloride,

Cat. No.: B120650

Technical Data for Ammonium-15N Chloride

For Researchers, Scientists, and Drug Development Professionals

This document provides key technical specifications for Ammonium-15N chloride, a stable
iIsotope-labeled compound.

Ammonium-15N chloride serves as a critical reagent in various scientific applications. It is
frequently utilized as a tracer and an internal standard for quantitative analyses using nuclear
magnetic resonance (NMR), gas chromatography-mass spectrometry (GC-MS), or liquid
chromatography-mass spectrometry (LC-MS)[1]. Its applications extend to use as a medium
supplement for the incorporation of 15N in proteins for NMR spectroscopy and in assaying
nitrogen loss in marine sediment[2].

Chemical Properties and Identifiers

The fundamental chemical identifiers and properties for Ammonium-15N chloride are
summarized in the table below for easy reference.
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Identifier Value

CAS Number 39466-62-1[1][3][4]

Molecular Weight 54.48[1][3][4]

Chemical Formula 15NH4CI[2][3][4]

Synonyms 15N !_abeled ammonium chloride, Azanium
chloride[2][3][4]

Physical Form Solid[1][4], powder, crystals or chunks

Melting Point 340 °C (sublimates)[4]

This isotopically labeled compound is an autophagy and lysosome inhibitor[1]. It can induce
intracellular alkalization and metabolic acidosis, which in turn affects enzymatic activity within
biological systems[1].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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